Cas no 1341354-42-4 (3-[(3-Bromophenyl)sulfanyl]butan-2-one)

• Product Name: 3-[(3-Bromophenyl)sulfanyl]butan-2-one
• CAS No: 1341354-42-4
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5149418
• Update Time: 2025-10-30

3-[(3-Bromophenyl)sulfanyl]butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromophenyl)sulfanyl]butan-2-one
• 3-((3-Bromophenyl)thio)butan-2-one
• 2-Butanone, 3-[(3-bromophenyl)thio]-
• 3-[(3-Bromophenyl)sulfanyl]butan-2-one

• Inchi： 1S/C10H11BrOS/c1-7(12)8(2)13-10-5-3-4-9(11)6-10/h3-6,8H,1-2H3
• InChI Key： BLTQITGBZMZKAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 3-[(3-Bromophenyl)sulfanyl]butan-2-one

3-[(3-Bromophenyl)sulfanyl]butan-2-one (CAS No. 1341354-42-4): A Versatile Scaffold in Modern Chemical Biology and Drug Discovery

Recent advancements in medicinal chemistry have underscored the significance of sulfanyl ketone derivatives like 3-[(3-Bromophenyl)sulfanyl]butan-2-one as promising structural motifs for targeting biological systems. This compound, identified by CAS registry number 1341354-42-4, exemplifies the strategic integration of functional groups—specifically the bromophenyl sulfide moiety and the beta-keto ester core—that enable tunable reactivity and bioavailability. Its unique architecture has positioned it at the forefront of research into enzyme inhibitors, signaling pathway modulators, and prodrug platforms, as evidenced by studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry.

The molecular design of this compound combines the electron-withdrawing properties of the bromoaryl group with the electrophilic character of the keto carbonyl, creating a dynamic balance between lipophilicity and reactivity. This dual functionality facilitates interactions with cysteine-rich cellular targets, a mechanism extensively explored in recent work on covalent inhibitors for kinases and proteases. For instance, a 2023 study demonstrated its utility as a scaffold for designing irreversible inhibitors of SARS-CoV-2 main protease, leveraging the thioether's nucleophilic accessibility while maintaining metabolic stability.

Synthetic strategies for accessing this compound have evolved significantly over the past decade. Traditional methods involving Friedel-Crafts sulfonation followed by ketone formation have been supplanted by more efficient protocols such as palladium-catalyzed cross-coupling of aryl bromides with thioketones under mild conditions. These advancements align with green chemistry principles, achieving >95% yield with reduced solvent usage—a critical consideration for scale-up in pharmaceutical manufacturing. Recent reports highlight microwave-assisted synthesis protocols that further shorten reaction times while preserving stereochemical integrity.

In pharmacological investigations, this compound's ability to act as a "warhead" in targeted drug delivery systems has gained attention. Its thioether group enables selective conjugation to antibody frameworks via maleimide linkers, creating bioconjugates with improved pharmacokinetic profiles compared to traditional small molecules. Preclinical data from 2024 trials show enhanced tumor penetration when coupled with folate receptors in pancreatic cancer models, demonstrating how this structural feature can be leveraged for site-specific drug release mechanisms.

Beyond therapeutic applications, this compound serves as an important probe molecule in chemical biology studies exploring protein-protein interactions (PPIs). Its electrophilic center allows reversible covalent binding to cysteine residues within protein interfaces, enabling visualization techniques such as click chemistry-based labeling without disrupting native conformation. A landmark study published in Nature Chemical Biology utilized its derivatives to map allosteric sites on epigenetic regulators like bromodomain-containing proteins—a breakthrough that opens new avenues for epigenetic therapy development.

The sulfanyl ketone motif also exhibits intriguing redox properties that are being investigated for nanomedicine applications. When incorporated into lipid nanoparticles (LNPs), its oxidizable sulfur center enhances endosomal escape efficiency through pH-dependent thiol-disulfide exchange mechanisms. This property was recently exploited to create stimuli-responsive drug carriers that release payloads specifically under hypoxic tumor microenvironment conditions—a critical unmet need in cancer chemotherapy.

In enzymology research, this compound has emerged as a selective activator/inhibitor of thioredoxin reductase enzymes involved in redox homeostasis. Structure-based design approaches combining computational docking with X-ray crystallography have revealed how subtle variations in the substituent pattern—such as bromine position or ketone substitution—modulate enzyme binding affinity and catalytic efficiency. These insights are now being applied to develop next-generation antioxidants capable of selectively targeting mitochondrial dysfunction pathways.

Cutting-edge applications extend into synthetic biology where this scaffold is used to engineer orthogonal translation systems. By incorporating its reactive groups into orthogonal tRNA synthetase pairs, researchers have achieved site-specific protein labeling with fluorescent probes without affecting cellular viability—a technique validated in CRISPR-based gene editing platforms reported at the 2025 International Conference on Synthetic Biology.

The compound's versatility is further demonstrated through its role in click chemistry methodologies. The presence of both alkyne-like reactivity from the sulfide group and Michael acceptor properties from the beta-keto ester allows dual-functionalization strategies compatible with strain-promoted azide alkyne cycloaddition (SPAAC) reactions and Michael addition processes simultaneously. This dual reactivity has enabled novel multivalent ligand architectures for studying receptor clustering phenomena at single-molecule resolution using super-resolution microscopy techniques.

In conclusion, 3-[(3-Bromophenyl)sulfanyl]butan-2-one (CAS No.: 1341354-42-4) represents a paradigm shift in modern chemical tool development due to its multifunctional design principles validated across diverse biomedical applications—from precision oncology therapies to fundamental biological mechanism elucidation. Its continued exploration promises breakthroughs not only in drug discovery but also in advanced materials science where controlled chemical reactivity is essential.